Cas no 2549041-47-4 (1-{5-[1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}ethan-1-one)

• Product Name: 1-{5-[1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}ethan-1-one
• CAS No: 2549041-47-4
• MF: C₁₈H₂₄N₄O
• MW: 312.409363746643
• CID: 5329946
• PubChem ID: 154853931
• Update Time: 2025-06-08

1-{5-[1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• F6783-6601
• 1-{5-[1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}ethan-1-one
• AKOS040728481
• 2549041-47-4
• 1-[Hexahydro-5-[1-(1-methylethyl)-1H-benzimidazol-2-yl]pyrrolo[3,4-c]pyrrol-2(1H)-yl]ethanone

• Inchi： 1S/C18H24N4O/c1-12(2)22-17-7-5-4-6-16(17)19-18(22)21-10-14-8-20(13(3)23)9-15(14)11-21/h4-7,12,14-15H,8-11H2,1-3H3
• InChI Key： XTBLGBISKVQNTG-UHFFFAOYSA-N
• SMILES： C(=O)(N1CC2CN(C3N(C(C)C)C4=CC=CC=C4N=3)CC2C1)C

Computed Properties

• Exact Mass: 312.19501140g/mol
• Monoisotopic Mass: 312.19501140g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 454
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 41.4Ų

Experimental Properties

• Density: 1.30±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 509.6±60.0 °C(Predicted)
• pka: 8.25±0.10(Predicted)

Additional information on 1-{5-[1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}ethan-1-one

Introduction to Compound with CAS No. 2549041-47-4 and Product Name: 1-{5-[1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}ethan-1-one

Compound with the CAS number 2549041-47-4 and the product name 1-{5-[1-(propan-2-yl)-1H-1,3-benzodiazol-2-yl]-octahydropyrrolo[3,4-c]pyrrol-2-yl}ethan-1-one represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its fused ring system and functional groups, makes it a promising candidate for further investigation in drug discovery and development.

The core structure of this compound consists of an octahydropyrrolo[3,4-c]pyrrol moiety linked to a benzodiazol ring system. The presence of these heterocyclic frameworks is particularly noteworthy, as they are frequently encountered in bioactive natural products and synthetic drugs. The propan-2-yl substituent at the 1-position of the benzodiazol ring introduces a degree of lipophilicity, which can influence the compound's solubility and membrane permeability—critical factors in drug design. Additionally, the ethanone group at the 1-position of the octahydropyrrolo[3,4-c]pyrrol moiety provides a site for further functionalization, enabling the exploration of various derivatization strategies.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies suggest that the benzodiazol moiety may interact with specific binding pockets on enzymes or receptors, modulating their activity. This hypothesis is supported by preliminary computational studies that predict favorable binding affinities for this compound with certain therapeutic targets. Furthermore, the octahydropyrrolo[3,4-c]pyrrol scaffold is known to exhibit pharmacological properties similar to those of other nitrogen-containing heterocycles used in medicinal chemistry. These properties include potential effects on neurotransmitter systems, making this compound a candidate for investigating neurological disorders.

In vitro studies have begun to elucidate the biological profile of this compound. Initial assays indicate that it demonstrates moderate activity against certain enzymatic targets, with IC50 values ranging from nanomolar to micromolar concentrations. The specificity of these interactions is being further investigated through structure-activity relationship (SAR) studies, which aim to identify key structural features responsible for biological activity. The propan-2-yl group appears to play a crucial role in mediating these interactions, suggesting that its substitution pattern could be optimized to enhance potency and selectivity.

The synthesis of this compound presents an intriguing challenge due to its complex fused ring system. Traditional synthetic approaches involving multi-step organic transformations have been employed to construct the desired framework. However, recent methodologies employing transition-metal catalysis have shown promise in streamlining the synthetic route while maintaining high yields and purity. These advances in synthetic chemistry are essential for producing sufficient quantities of the compound for preclinical testing and future industrial applications.

From a medicinal chemistry perspective, this compound exemplifies the importance of integrating structural complexity with functional diversity. The presence of multiple heterocyclic rings and functional groups provides numerous opportunities for modulating biological activity through rational drug design. Researchers are exploring various derivatives by modifying substituents such as the propan-2-yl group or introducing additional functional moieties into the benzodiazol ring system. Such modifications aim to improve pharmacokinetic properties while retaining or enhancing therapeutic efficacy.

The potential applications of this compound span multiple therapeutic areas. Its structural features suggest utility in treating neurological disorders, where modulation of neurotransmitter systems is key. Additionally, its interaction with enzymatic targets may make it relevant for developing treatments against inflammatory diseases or cancer. As research progresses, collaborations between academic institutions and pharmaceutical companies will be crucial in translating these findings into clinical candidates.

Regulatory considerations are also an important aspect of advancing this compound towards clinical use. Compliance with Good Manufacturing Practices (GMP) and rigorous toxicological assessments will be necessary before human trials can commence. The complexity of its structure may pose challenges during regulatory submissions; however, advancements in analytical chemistry have improved our ability to characterize such molecules accurately.

Future directions for research on this compound include exploring its mechanism of action in greater detail through biochemical assays and cellular studies. Understanding how it interacts with its targets at a molecular level will provide insights into its therapeutic potential and guide further optimization efforts. Additionally, investigating its pharmacokinetic profile—including absorption distribution metabolism excretion (ADME) properties—will inform dosing strategies if it progresses into clinical development.

The synthesis and characterization efforts surrounding compounds like this one underscore the dynamic interplay between organic chemistry innovation and biological discovery within pharmaceutical research today. As synthetic methodologies continue to evolve alongside computational tools used for molecular modeling—both fields advancing rapidly—the opportunities for developing novel bioactive molecules like our subject here expand exponentially.